Cas no 143324-19-0 (Acetamide,N-(1-amino-3,4-dicyano-1H-pyrrol-2-yl)-)
143324-19-0 structure
Product Name:Acetamide,N-(1-amino-3,4-dicyano-1H-pyrrol-2-yl)-
CAS No:143324-19-0
MF:C8H7N5O
MW:189.174080133438
CID:108287
PubChem ID:45120263
Update Time:2025-04-18
Acetamide,N-(1-amino-3,4-dicyano-1H-pyrrol-2-yl)- Chemical and Physical Properties
Names and Identifiers
-
- Acetamide,N-(1-amino-3,4-dicyano-1H-pyrrol-2-yl)-
- N-(1-Amino-3,4-dicyano-1H-pyrrol-2-yl)acetamide
- 143324-19-0
-
- Inchi: 1S/C8H7N5O/c1-5(14)12-8-7(3-10)6(2-9)4-13(8)11/h4H,11H2,1H3,(H,12,14)
- InChI Key: LRDQVYKMGAXINB-UHFFFAOYSA-N
- SMILES: O=C(C)NC1=C(C#N)C(C#N)=CN1N
Computed Properties
- Exact Mass: 189.06521
- Monoisotopic Mass: 189.065
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 108A^2
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 0.5
Experimental Properties
- PSA: 107.63
Acetamide,N-(1-amino-3,4-dicyano-1H-pyrrol-2-yl)- Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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